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Compound of Interest

Compound Name: Orteronel

Cat. No.: B1684507 Get Quote

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals handling Orteronel (TAK-700). The following procedural

guidance is designed to ensure a safe laboratory environment by outlining proper handling,

personal protective equipment (PPE), and disposal protocols.

Hazard Identification and Summary
Orteronel is a potent, nonsteroidal, and selective inhibitor of the enzyme CYP17A1, which is

critical for androgen biosynthesis.[1][2] Due to its potent biological activity and classification, it

must be handled as a hazardous substance.

According to its Safety Data Sheet (SDS), Orteronel is classified under the Globally

Harmonized System (GHS) with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[3]

Occupational exposure to potent compounds like Orteronel can occur through skin contact,

inhalation of aerosols or particles, and ingestion.[4] Therefore, stringent adherence to safety

protocols is mandatory to minimize exposure.[5]

Quantitative Data for Orteronel
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The following table summarizes key quantitative properties of Orteronel.

Property Value Reference(s)

Molecular Weight 307.35 g/mol [3][6]

CAS Number 566939-85-3 [3]

Mechanism of Action
Selective CYP17A1 (17,20-

lyase) Inhibitor
[1][6]

IC₅₀ (Human 17,20-lyase) 38 nM [6]

IC₅₀ (Rat 17,20-lyase) 54 nM [6]

Solubility ~61 mg/mL in fresh DMSO [6]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A universal precautions approach should be adopted for handling Orteronel.[5] The following

PPE is required to create a barrier between the handler and the hazardous material.[7]

Required Personal Protective Equipment
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PPE Item Specification Reference(s)

Gloves

Double chemotherapy-tested

gloves are required. The outer

glove should be worn over the

gown cuff and changed every

30-60 minutes or immediately

upon contamination.

[8][9]

Gown

A disposable, solid-front gown

demonstrated to be resistant to

hazardous drugs. Must be

changed every 2-3 hours or

immediately if contaminated.

[4][8][9]

Eye/Face Protection

ANSI-rated safety goggles with

side shields. A full face shield

should be worn over goggles if

there is a risk of splashes.

[3][4]

Respiratory Protection

For handling the solid/powder

form or when aerosols may be

generated, an N95 respirator

or higher is mandatory. All

such work must be performed

in a ventilated cabinet.

[4][7]

Step-by-Step Handling Procedures
Preparation and Area Designation:

Designate a specific area for handling Orteronel, such as a chemical fume hood or a

Class II Biological Safety Cabinet (BSC).[9]

Ensure an eye-wash station and safety shower are accessible.[3]

Post signs indicating that a hazardous drug is in use.

Assemble all necessary materials and a spill kit before beginning work.[9]
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Working with Solid Orteronel (Weighing/Compounding):

All work with Orteronel powder must be conducted within a certified chemical fume hood

or other ventilated containment device to prevent inhalation of particles.[3][9]

Wear full PPE, including double gloves, a protective gown, eye protection, and an N95

respirator.

Use a plastic-backed absorbent pad on the work surface to contain any minor spills.

After weighing, decontaminate the exterior of the primary container before removing it

from the containment area.

Working with Orteronel in Solution:

Full PPE (double gloves, gown, eye protection) is required.

Conduct all transfers and dilutions within a fume hood or BSC to minimize aerosol

exposure.

Post-Handling Decontamination:

Wipe down all work surfaces in the containment area with an appropriate deactivating

agent or a sequence of detergents, followed by water.

Carefully doff PPE, removing the outer gloves first, followed by the gown and then the

inner gloves, to avoid contaminating skin.

Dispose of all contaminated disposable items as trace chemotherapy waste.[10]

Wash hands thoroughly with soap and water after completing work and removing PPE.[11]

Storage Requirements
Store Orteronel in a tightly sealed, clearly labeled container.[3]

Keep in a cool, well-ventilated, and designated area away from incompatible materials such

as strong acids, alkalis, and oxidizing agents.[3][11]
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Recommended storage temperatures are -20°C for the powder and -80°C for solutions in

solvent.[3]

Disposal Plan: Managing Orteronel Waste
Proper segregation and disposal of hazardous drug waste are critical to prevent environmental

contamination and accidental exposure.[3][10] Orteronel waste must be segregated from all

other laboratory waste streams.[10]

Waste Type Description Disposal Container Reference(s)

Trace Contaminated

Waste

"RCRA empty"

containers, used PPE

(gloves, gowns),

absorbent pads, and

other disposable items

with minimal residual

contamination.

Yellow trace

chemotherapy waste

container, clearly

labeled for

incineration.

[10][12]

Bulk Hazardous

Waste

Unused or expired

Orteronel, partially

filled vials or syringes,

and materials used to

clean up a major spill

(visibly contaminated

items).

Black RCRA

hazardous waste

container, clearly

labeled with a

hazardous waste

label. Do not mix with

other chemical

wastes.

[10][12]

Contaminated Sharps

Needles and syringes

used for preparing or

administering

Orteronel.

Yellow chemotherapy

sharps container.

Syringes containing

more than trace

amounts must be

disposed of as bulk

hazardous waste.

[9][10]

Disposal Procedure:
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Segregate waste at the point of generation.

Ensure all waste containers are properly labeled, kept closed, and stored in a secure

secondary containment area.

Arrange for waste pickup through your institution's Environmental Health and Safety (EHS)

department for disposal at an approved hazardous waste facility.[3]

Experimental Protocols and Visualizations
Mechanism of Action: Androgen Biosynthesis Inhibition
Orteronel is a selective inhibitor of CYP17A1, an enzyme essential for the production of

androgens like testosterone.[1] It specifically targets the 17,20-lyase activity of the enzyme,

which is a critical step in converting pregnenolone and progesterone into the androgen

precursors DHEA and androstenedione.[1][2] By blocking this pathway, Orteronel effectively

reduces the circulating levels of androgens that can fuel the growth of certain cancers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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